Cas no 1974746-74-1 (4-chloro-8-ethoxy-3-nitroquinoline)

• Product Name: 4-chloro-8-ethoxy-3-nitroquinoline
• CAS No: 1974746-74-1
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 5266912
• Update Time: 2025-10-19

4-chloro-8-ethoxy-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-8-ethoxy-3-nitroquinoline

• Inchi： 1S/C11H9ClN2O3/c1-2-17-9-5-3-4-7-10(12)8(14(15)16)6-13-11(7)9/h3-6H,2H2,1H3
• InChI Key： BQUFHGCIBGQOQT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OCC)C(Cl)=C([N+]([O-])=O)C=1

Additional information on 4-chloro-8-ethoxy-3-nitroquinoline

4-Chloro-8-Ethoxy-3-Nitroquinoline: A Comprehensive Overview

4-Chloro-8-Ethoxy-3-Nitroquinoline (CAS No. 1974746-74-1) is a highly specialized organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. The molecule is characterized by the presence of a chlorine atom at position 4, an ethoxy group at position 8, and a nitro group at position 3 on the quinoline ring. These substituents contribute to its distinct electronic and structural properties, making it a valuable compound for research and development.

The synthesis of 4-chloro-8-ethoxy-3-nitroquinoline involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve this compound. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of its synthesis process. The compound's structure has been extensively studied using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry, providing insights into its molecular geometry and bonding characteristics.

One of the most notable aspects of 4-chloro-8-ethoxy-3-nitroquinoline is its electronic properties. The presence of electron-withdrawing groups like the nitro group significantly influences the compound's reactivity and stability. This makes it an attractive candidate for applications in materials science, particularly in the development of advanced materials such as semiconductors and optoelectronic devices. Recent studies have explored its potential as a building block for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) materials, where its unique electronic configuration could enhance device performance.

In the field of pharmacology, 4-chloro-8-ethoxy-3-nitroquinoline has shown promise as a lead compound for drug discovery. Its quinoline backbone is known for its bioactivity, and the substituents further modulate its pharmacokinetic properties. Researchers have investigated its potential as an anti-inflammatory agent, antimicrobial agent, and anticancer drug. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential role in targeted therapies.

The environmental impact of 4-chloro-8-Ethoxy-3-Nitroquinoline has also been a topic of interest. Its biodegradability and toxicity profiles have been assessed under various conditions to ensure safe handling and disposal. Recent eco-friendly synthesis routes have been developed to minimize waste generation and reduce the use of hazardous reagents during production.

In conclusion, 4-Chloro-8-Ethoxy-3-Nitroquinoline (CAS No. 1974746-74-1) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic research and industrial applications.